Cas no 1595764-43-4 (1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one)

• Product Name: 1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one
• CAS No: 1595764-43-4
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD30153660
• CID: 5292195
• PubChem ID: 116570002
• Update Time: 2025-05-21

1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(3-methyl-3-pyrrolidinyl)-
• 1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one

• MDL： MFCD30153660
• Inchi： 1S/C8H11NO/c1-3-7(10)8(2)4-5-9-6-8/h1,9H,4-6H2,2H3
• InChI Key： ILXIGGKMXQBAMX-UHFFFAOYSA-N
• SMILES： C(C1(C)CCNC1)(=O)C#C

Additional information on 1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one

Comprehensive Overview of 1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one (CAS No. 1595764-43-4)

1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one (CAS No. 1595764-43-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine backbone and propynone functional group, is widely explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity and selectivity in target interactions.

The growing demand for heterocyclic compounds like 1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one stems from their role in developing small-molecule therapeutics. Recent trends in AI-driven drug design and computational chemistry have further highlighted its relevance, as scientists leverage machine learning to predict its binding affinities and optimize synthetic pathways. Questions such as "How does 1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one interact with enzymes?" or "What are its structure-activity relationships?" are frequently searched, reflecting the compound's scientific appeal.

From a synthetic perspective, 1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one is synthesized via multi-step organic reactions, often involving Sonogashira coupling or Michael addition techniques. Its CAS No. 1595764-43-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. The compound's stability under various pH conditions and solubility profiles are also key areas of investigation, addressing queries like "Is 1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one water-soluble?"

In the context of green chemistry, efforts to synthesize 1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one using catalyst-free or solvent-free methods align with sustainability goals. This resonates with the increasing focus on eco-friendly synthesis in academic and industrial circles. Additionally, its potential as a pharmacophore in central nervous system (CNS) drug candidates has sparked discussions about its blood-brain barrier permeability and metabolic stability.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one, ensuring purity and consistency for research applications. The compound's molecular weight (C8H11NO) and logP values are frequently cited in pharmacokinetic studies, addressing common search queries like "What is the boiling point of CAS No. 1595764-43-4?"

Looking ahead, 1-(3-methylpyrrolidin-3-yl)prop-2-yn-1-one is poised to play a pivotal role in advancing precision medicine and bioconjugation technologies. Its integration into high-throughput screening platforms underscores its utility in identifying novel therapeutic leads. As the scientific community continues to unravel its potential, this compound remains a cornerstone in the quest for innovative solutions to complex biomedical challenges.